Cas no 1005697-97-1 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine)

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine structure
1005697-97-1 structure
Product Name:1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine
CAS No:1005697-97-1
MF:C10H18N4O2S
MW:258.340520381927
MDL:MFCD04969859
CID:3059335
PubChem ID:17024732
Update Time:2025-11-06

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-((1-Ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl)piperazine
    • 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine
    • 1-(1-Ethyl-3-methyl-1 H -pyrazole-4-sulfonyl)-piperazine
    • 1005697-97-1
    • 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperazine
    • STK312807
    • FQB69797
    • AKOS000310191
    • CS-0240669
    • EN300-229584
    • MFCD04969859
    • DB-017007
    • 1-(1-ethyl-3-methylpyrazol-4-yl)sulfonylpiperazine
    • BBL038975
    • 1-(1-ETHYL-3-METHYLPYRAZOL-4-YLSULFONYL)PIPERAZINE
    • 1-(1-Ethyl-3-methyl-1H-pyrazole-4-sulfonyl)-piperazine
    • 1-(1-ethyl-3-methyl-1 h-pyrazole-4-sulfonyl)-piperazine
    • CHEMBL4592176
    • MDL: MFCD04969859
    • Inchi: 1S/C10H18N4O2S/c1-3-13-8-10(9(2)12-13)17(15,16)14-6-4-11-5-7-14/h8,11H,3-7H2,1-2H3
    • InChI Key: QJNUTCRQMWQIBV-UHFFFAOYSA-N
    • SMILES: S(C1=CN(CC)N=C1C)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 258.11504700Da
  • Monoisotopic Mass: 258.11504700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 75.6Ų

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperazine Pricemore >>

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